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Compound of Interest

Compound Name: Cefquinome

Cat. No.: B211414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative meta-analysis of Cefquinome for the treatment of Swine

Respiratory Disease (SRD), evaluating its performance against other common antibiotics

based on available experimental data.

Data Presentation: Comparative Efficacy
The following table summarizes the quantitative outcomes from clinical trials comparing

Cefquinome with other antibiotics for the treatment of SRD.

Treatment Group Comparator
Sustained Cure
Rate (%)

Study

Cefquinome Ceftiofur 64.6%

Ceftiofur Cefquinome 50.0%

Cefquinome Amoxicillin 90.5%[1] [1]

Amoxicillin Cefquinome 80.3%[1] [1]

Cefquinome Enrofloxacin 90.5%[1] [1]

Enrofloxacin Cefquinome 83.1%[1] [1]
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Experimental Protocols
Study 1: Cefquinome vs. Ceftiofur

Objective: To evaluate the efficacy of cefquinome compared to ceftiofur for the treatment of

respiratory disease in swine under field conditions.[2]

Study Design: A controlled and randomized field study.[2]

Animals: 212 pigs from two Belgian farms with clinical signs of respiratory disease.[2]

Treatment Groups:[2]

Cefquinome: 2 mg/kg body weight, administered intramuscularly once daily.

Ceftiofur: 3 mg/kg body weight, administered intramuscularly once daily.

Outcome Assessment: Clinical parameters were monitored before, during, and after

treatment. The primary endpoint was the sustained cure rate, defined as the absence of

relapse for 10 days following the initial cure.[2]

Study 2: Cefquinome vs. Amoxicillin and Enrofloxacin
Objective: To compare the therapeutic efficacy of cefquinome with amoxicillin and

enrofloxacin for bacterial respiratory diseases in store pigs.[1]

Study Design: A controlled, randomized field trial.[1]

Animals: Store pigs exhibiting symptoms of bacterial respiratory disease.

Treatment Groups:[1]

Cefquinome: 2 mg/kg body weight, administered daily for three consecutive days.

Amoxicillin: 7.5 mg/kg body weight.

Enrofloxacin: 2.5 mg/kg body weight.
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Outcome Assessment: The main efficacy criteria were sustained cure rates and weight gain.

[1]

Mechanism of Action Signaling Pathways
The therapeutic efficacy of the compared antibiotics stems from their distinct mechanisms of

action, targeting different essential bacterial processes.

Beta-Lactam Antibiotics (Cefquinome, Ceftiofur,
Amoxicillin)
Cefquinome, a fourth-generation cephalosporin, along with ceftiofur (a third-generation

cephalosporin) and amoxicillin, are part of the beta-lactam class of antibiotics. Their primary

mechanism of action is the inhibition of bacterial cell wall synthesis.[3][4] They achieve this by

binding to and inactivating penicillin-binding proteins (PBPs), which are enzymes essential for

the final steps of peptidoglycan synthesis.[5] This disruption leads to a weakened cell wall and

ultimately results in bacterial cell lysis and death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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